Cas no 19961-86-5 (Carbanilic acid,m-hydroxy-, pentyl ester, methylcarbamate (ester) (8CI))

• Product Name: Carbanilic acid,m-hydroxy-, pentyl ester, methylcarbamate (ester) (8CI)
• CAS No: 19961-86-5
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 222060
• PubChem ID: 312521
• Update Time: 2025-04-19

Carbanilic acid,m-hydroxy-, pentyl ester, methylcarbamate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,m-hydroxy-, pentyl ester, methylcarbamate (ester) (8CI)
• NSC222622
• 19961-86-5
• NSC-222622
• DTXSID40310170
• [3-(pentoxycarbonylamino)phenyl] N-methylcarbamate

• Inchi： 1S/C14H20N2O4/c1-3-4-5-9-19-14(18)16-11-7-6-8-12(10-11)20-13(17)15-2/h6-8,10H,3-5,9H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key： TWSWJCFPNPPJAC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)OC(NC)=O)=O)CCCCC

Computed Properties

• Exact Mass: 280.1424
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66